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Compound of Interest

Compound Name:
3-Methyl-5-

(tributylstannyl)isoxazole

Cat. No.: B183927 Get Quote

Essential Safety and Handling Guide for 3-
Methyl-5-(tributylstannyl)isoxazole
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal guidance for

handling 3-Methyl-5-(tributylstannyl)isoxazole. As a member of the organotin family, this

compound is considered highly toxic and requires strict adherence to safety protocols to

minimize exposure risks.

Hazard Summary
Organotin compounds, including 3-Methyl-5-(tributylstannyl)isoxazole, pose significant

health risks. Acute or chronic exposure can lead to severe health effects.
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Hazard Classification Description

Acute Toxicity
Organotin compounds can be harmful if

swallowed, inhaled, or in contact with skin.

Skin Corrosion/Irritation May cause skin irritation.[1]

Eye Damage/Irritation Can cause serious eye irritation or damage.[1]

Central Nervous System Effects
Exposure may impact the central nervous

system.[1]

Immune System Effects
Potential for adverse effects on the immune

system.[1]

Aquatic Toxicity
Tributyltin compounds are known to be toxic to

aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
The following Personal Protective Equipment (PPE) is mandatory when handling 3-Methyl-5-
(tributylstannyl)isoxazole to prevent exposure.
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PPE Category Item Specifications

Hand Protection Chemically resistant gloves

Nitrile or neoprene gloves are

recommended. Always use a

double layer of gloves.

Eye Protection Safety goggles or face shield

Must provide a complete seal

around the eyes. A face shield

should be used in addition to

goggles when there is a splash

hazard.[2]

Body Protection Laboratory coat

A flame-retardant or cotton lab

coat that is fully buttoned is

required.[1]

Respiratory Protection Fume Hood

All work with this compound

must be conducted in a

certified chemical fume hood to

prevent inhalation of vapors.[1]

Experimental Protocol: Handling and Use
Adherence to the following step-by-step protocol is crucial for the safe handling of 3-Methyl-5-
(tributylstannyl)isoxazole.

1. Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE and ensure it is in good condition.

Prepare all glassware and equipment. All glassware must be thoroughly dried before use.[1]

Have a designated waste container for organotin waste readily accessible within the fume

hood.[1]

2. Handling the Compound:
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Work exclusively within the fume hood with the sash at the lowest practical height.[1]

When transferring the compound, use techniques that minimize the creation of aerosols or

dust.

If transferring from a Sure/Seal™ bottle, use a clean, dry needle and syringe under an inert

atmosphere.[1]

3. Post-Handling:

Thoroughly decontaminate all surfaces and equipment that came into contact with the

compound.

Wash all contaminated glassware with a suitable solvent (e.g., hexanes or toluene),

collecting the rinsate in the designated organotin waste container.[1]

Remove PPE carefully, avoiding contamination of skin or clothing. Dispose of disposable

gloves and any other contaminated disposable items in the designated solid waste container.

Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Absorb the spill with an inert,

non-combustible material (e.g., vermiculite,

sand). Place the contaminated material into a

sealed, labeled container for hazardous waste

disposal.

Disposal Plan
All waste containing 3-Methyl-5-(tributylstannyl)isoxazole must be treated as hazardous

waste.

Liquid Waste: All solvents used for rinsing glassware and any solutions containing the

compound must be collected in a clearly labeled, sealed container for organotin waste.

Solid Waste: Contaminated disposables such as gloves, paper towels, and pipette tips must

be collected in a separate, clearly labeled, sealed container for solid organotin waste.

Disposal: All waste must be disposed of through your institution's hazardous waste

management program. Do not pour any organotin waste down the drain.
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Workflow for Handling 3-Methyl-5-
(tributylstannyl)isoxazole

Figure 1. Standard Operating Procedure Workflow
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Click to download full resolution via product page

Caption: Standard Operating Procedure Workflow for Handling 3-Methyl-5-
(tributylstannyl)isoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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